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Perbufylline Perbufylline
Brand Name: Vulcanchem
CAS No.: 110390-84-6
VCID: VC0017906
InChI: InChI=1S/C23H28FN5O3/c1-26-21-19(22(31)27(2)23(26)32)29(15-25-21)12-4-3-11-28-13-9-17(10-14-28)20(30)16-5-7-18(24)8-6-16/h5-8,15,17H,3-4,9-14H2,1-2H3
SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCCCN3CCC(CC3)C(=O)C4=CC=C(C=C4)F
Molecular Formula: C23H28FN5O3
Molecular Weight: 441.5 g/mol

Perbufylline

CAS No.: 110390-84-6

Main Products

VCID: VC0017906

Molecular Formula: C23H28FN5O3

Molecular Weight: 441.5 g/mol

Perbufylline - 110390-84-6

CAS No. 110390-84-6
Product Name Perbufylline
Molecular Formula C23H28FN5O3
Molecular Weight 441.5 g/mol
IUPAC Name 7-[4-[4-(4-fluorobenzoyl)piperidin-1-yl]butyl]-1,3-dimethylpurine-2,6-dione
Standard InChI InChI=1S/C23H28FN5O3/c1-26-21-19(22(31)27(2)23(26)32)29(15-25-21)12-4-3-11-28-13-9-17(10-14-28)20(30)16-5-7-18(24)8-6-16/h5-8,15,17H,3-4,9-14H2,1-2H3
Standard InChIKey RUELBIYEEYFIQA-UHFFFAOYSA-N
SMILES CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCCCN3CCC(CC3)C(=O)C4=CC=C(C=C4)F
Canonical SMILES CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCCCN3CCC(CC3)C(=O)C4=CC=C(C=C4)F
PubChem Compound 3047833
Last Modified Nov 11 2021
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